Cas no 23277-49-8 (N-Acetyl-3-iodo-L-tyrosine Monohydrate)

• Product Name: N-Acetyl-3-iodo-L-tyrosine Monohydrate
• CAS No: 23277-49-8
• MF: C₂₂H₂₆I₂N₂O₉
• MW: 716.258791446686
• CID: 825359
• Update Time: 2025-10-06

N-Acetyl-3-iodo-L-tyrosine Monohydrate Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-3-iodo-L-tyrosine Monohydrate

• Inchi： 1S/2C11H12INO4.H2O/c2*1-6(14)13-9(11(16)17)5-7-2-3-10(15)8(12)4-7;/h2*2-4,9,15H,5H2,1H3,(H,13,14)(H,16,17);1H2/t2*9-;/m00./s1
• InChI Key： MQYCUTSENZMQNW-NAWJVIAPSA-N
• SMILES： IC1=C(C=CC(=C1)C[C@@H](C(=O)O)NC(C)=O)O.IC1=C(C=CC(=C1)C[C@@H](C(=O)O)NC(C)=O)O.O

Computed Properties

• Exact Mass: 348.98066
• Monoisotopic Mass: 348.981101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6

Experimental Properties

• Density: 1.806
• Melting Point: 110-120°C dec.
• Boiling Point: 523.7°C at 760 mmHg
• Flash Point: 270.5°C
• Refractive Index: 1.64
• PSA: 86.63

Additional information on N-Acetyl-3-iodo-L-tyrosine Monohydrate

Professional Introduction to N-Acetyl-3-iodo-L-tyrosine Monohydrate (CAS No: 23277-49-8)

N-Acetyl-3-iodo-L-tyrosine Monohydrate (CAS No: 23277-49-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its acetylated tyrosine backbone with an iodine substituent, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it particularly valuable for exploring novel therapeutic strategies and understanding the mechanisms of enzymatic reactions.

The chemical structure of N-Acetyl-3-iodo-L-tyrosine Monohydrate consists of a tyrosine molecule where the hydroxyl group at the 3-position is replaced by an iodine atom, and the amino group is acetylated. This modification enhances its reactivity, making it a versatile building block for medicinal chemists. The presence of the iodine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in drug discovery to create complex molecular architectures.

In recent years, N-Acetyl-3-iodo-L-tyrosine Monohydrate has been extensively studied for its potential applications in the development of targeted therapies. One of the most promising areas is its use in the synthesis of tyrosine kinase inhibitors (TKIs), which are pivotal in treating cancers and inflammatory diseases. The iodinated tyrosine derivative can be incorporated into small-molecule inhibitors to improve their binding affinity and selectivity towards specific kinases. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against vascular endothelial growth factor receptor (VEGFR), a key target in antiangiogenic therapies.

Moreover, N-Acetyl-3-iodo-L-tyrosine Monohydrate has found utility in probing the structure-function relationships of tyrosine residues in proteins. Tyrosine residues are critical for many biological processes, including signal transduction, enzyme catalysis, and protein-protein interactions. By introducing an iodine atom at the 3-position, researchers can exploit this atom for photoaffinity labeling or spin labeling studies, providing insights into the dynamic behavior and binding properties of tyrosine-containing proteins. Such studies are essential for understanding disease mechanisms and designing effective therapeutic agents.

The monohydrate form of N-Acetyl-3-iodo-L-tyrosine Monohydrate ensures stability and solubility, making it a convenient choice for both laboratory-scale synthesis and industrial applications. The hydration state also influences its reactivity and handling characteristics, which are carefully considered during pharmaceutical development. Recent advances in crystal engineering have highlighted the importance of solvent interactions in determining the properties of organic compounds like this one. The monohydrate form provides a well-defined crystal structure that can be leveraged for optimizing synthetic routes and improving yield.

In conclusion, N-Acetyl-3-iodo-L-tyrosine Monohydrate (CAS No: 23277-49-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse applications, from synthesizing targeted therapeutics to studying protein function. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in advancing medical science and improving patient care.